Phenylacetic acid isobutyl ester
Phenylacetic acid isobutyl ester
2-Methylpropyl phenylacetate, also known as eglantine or fema 2210, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Methylpropyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl phenylacetate is primarily located in the membrane (predicted from logP). 2-Methylpropyl phenylacetate has a sweet, amber, and chocolate taste.
Brand Name:
Vulcanchem
CAS No.:
102-13-6
VCID:
VC0089437
InChI:
InChI=1S/C12H16O2/c1-10(2)9-14-12(13)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
SMILES:
CC(C)COC(=O)CC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Phenylacetic acid isobutyl ester
CAS No.: 102-13-6
Main Products
VCID: VC0089437
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
| CAS No. | 102-13-6 |
|---|---|
| Product Name | Phenylacetic acid isobutyl ester |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | 2-methylpropyl 2-phenylacetate |
| Standard InChI | InChI=1S/C12H16O2/c1-10(2)9-14-12(13)8-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3 |
| Standard InChIKey | RJASFPFZACBKBE-UHFFFAOYSA-N |
| SMILES | CC(C)COC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CC(C)COC(=O)CC1=CC=CC=C1 |
| Boiling Point | 247.0 °C |
| Density | d 0.98 0.994-0.999 0.984-0.988 |
| Physical Description | colourless oily liquid with a green, floral, leafy odour Colourless liquid; rose honey-like odou |
| Description | 2-Methylpropyl phenylacetate, also known as eglantine or fema 2210, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Methylpropyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methylpropyl phenylacetate is primarily located in the membrane (predicted from logP). 2-Methylpropyl phenylacetate has a sweet, amber, and chocolate taste. |
| Solubility | insoluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) Insoluble in water, glyceryl, propylene glycol; soluble in oils 1 mL in 2 mL 80% ethanol (in ethanol) |
| PubChem Compound | 60998 |
| Last Modified | Nov 11 2021 |
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